2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride

• Molecular Formula: C8H8Cl2N2
• Molecular Weight: 203.07 g/mol
• IUPAC Name: 2-(4-chloroanilino)acetonitrile;hydrochloride
• InChI: InChI=1S/C8H7ClN2.ClH/c9-7-1-3-8(4-2-7)11-6-5-10;/h1-4,11H,6H2;1H
• InChI Key: JOBCFLAABMTUEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCC#N)Cl.Cl

Description

2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride (CAS: 49704-71-4) is an organic compound with the molecular formula C₈H₈Cl₂N₂ and a molecular weight of 203.07 g/mol . It features a nitrile group (-C≡N) attached to a central carbon that is also bonded to a 4-chlorophenylamine moiety. The hydrochloride salt enhances its solubility in polar solvents, making it suitable for pharmaceutical and synthetic applications.

Preparation Methods

Chemical Reactions Involved

Reaction Type	Description	Conditions
Condensation	Combination of reactants to form a new compound, often with loss of a small molecule like water or methanol.	Presence of catalyst or base, controlled temperature.
Acidification	Conversion of the base form of the compound into its hydrochloride salt.	Addition of hydrochloric acid.

Purification Techniques

Technique	Description
Recrystallization	Dissolving the compound in a solvent and allowing it to crystallize out, often used to purify solids.
Column Chromatography	Separation based on differential adsorption to a stationary phase, commonly used for liquids or solutions.

Research Findings and Perspectives

While specific research findings on 2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride are limited, related compounds provide insights into potential synthesis pathways. The use of one-pot methods, as seen in the synthesis of similar acetonitrile derivatives, suggests efficiency and reduced environmental impact.

Data Tables

Given the lack of specific data on 2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride, the following table illustrates a general approach to synthesizing related compounds:

Compound	Starting Materials	Reaction Conditions	Yield
2-((4-Chlorophenyl)(methyl)amino)acetonitrile	4-Chloroaniline, methylamine, acetonitrile derivative	General procedure, column chromatography	72%

This table highlights the general approach to synthesizing similar compounds, which could be adapted for 2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride.

Chemical Reactions Analysis

Types of Reactions

2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the nitrile group to primary amines or other reduced forms.

Substitution: The chlorophenyl group can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens, alkyl halides, and other electrophiles or nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield chlorophenylacetic acid derivatives, while reduction can produce primary amines.

Scientific Research Applications

2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research explores its potential therapeutic applications, particularly in the development of new drugs.

Industry: It serves as a precursor for the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of enzymes, receptors, or other proteins. This interaction can lead to changes in cellular processes, such as inhibition of enzyme activity or alteration of signal transduction pathways.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues with Halogen Substitutions

2-(2,4-Dichlorophenyl)acetonitrile Derivatives

• Structure : Contains a dichlorophenyl group (two Cl atoms at positions 2 and 4) instead of a single 4-chlorophenyl group.
• Properties : Higher lipophilicity due to additional Cl substituents; melting point: 123–125°C .
• Applications : Used in agrochemicals and as intermediates in herbicide synthesis. The extra Cl atom enhances electrophilic reactivity compared to the target compound .

N-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)acetamide (CAS: 560075-65-2)

• Structure : Features a 4-chlorophenyl group linked to an acetamide with two additional Cl atoms on the adjacent phenyl ring.
• Properties : Molecular weight 314.59 g/mol ; increased steric hindrance and lipophilicity due to multiple Cl atoms.
• Applications : Functions as an impurity in diclofenac synthesis and may influence pharmacokinetics due to enhanced stability .

Functional Group Variations

2-(4-Chlorophenyl)acetamide

• Structure : Replaces the nitrile group (-C≡N) with an acetamide (-NHCOCH₃).
• Properties : Exhibits hydrogen bonding in crystal structures (N–H⋯O interactions) with a dihedral angle of 83.08° between the acetamide and benzene ring .
• Applications : Lower reactivity compared to nitriles, making it more stable in aqueous environments.

Ethyl 2-((4-Chlorophenyl)amino)acetate

• Structure : Contains an ester (-COOEt) instead of a nitrile.
• Properties : Susceptible to hydrolysis, forming carboxylic acids or amides.
• Applications : Intermediate in synthesizing urea derivatives via microwave-assisted reactions .

O4I1 (2-[4-[(4-Methoxyphenyl)methoxy]phenyl]acetonitrile)

• Structure : Incorporates methoxy (-OCH₃) and benzyloxy groups.
• Biological Activity : Enhances Oct3/4 expression in somatic cells, promoting pluripotency in regenerative medicine .
• Comparison : The methoxy group improves membrane permeability, whereas the target compound’s nitrile group may limit cellular uptake.

Ethyl 2-((4-Chlorophenyl)amino)thiazole-4-carboxylate (O4I2)

• Structure : Thiazole ring replaces the nitrile, with an ester group.
• Biological Activity : Similar Oct3/4 induction efficiency as O4I1 but with improved metabolic stability due to the thiazole moiety .

2-(4-Methoxyphenyl)-2-(phenethylamino)acetonitrile Hydrochloride

• Structure: Combines methoxyphenyl and phenethylamino groups.
• Applications: Potential CNS activity due to increased lipophilicity and amine-mediated receptor interactions .

Physicochemical and Pharmacokinetic Comparisons

Compound	Molecular Weight (g/mol)	Key Functional Groups	Melting Point (°C)	Solubility	Bioactivity
Target Compound	203.07	Nitrile, Hydrochloride	Not reported	Polar solvents	Precursor for drug synthesis
2-(2,4-Dichlorophenyl)acetonitrile	186.03	Dichlorophenyl, Nitrile	123–125	Organic solvents	Herbicide intermediate
O4I1	269.30	Methoxy, Benzyloxy, Nitrile	Not reported	DMSO, Ethanol	Oct3/4 induction
2-(4-Chlorophenyl)acetamide	169.61	Acetamide	Not reported	Aqueous buffers	Crystal engineering

Key Research Findings

• Reactivity : Nitrile-containing compounds (e.g., target compound, O4I1) undergo hydrolysis to amides or carboxylic acids, influencing drug metabolism .
• Biological Efficacy : Methoxy and thiazole substituents (O4I1, O4I2) enhance transcriptional activity compared to simpler chlorophenyl derivatives .
• Solubility : Hydrochloride salts (target compound) improve aqueous solubility, critical for pharmaceutical formulations .

Biological Activity

2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of 2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride can be represented as follows:

• Molecular Formula : C9H9ClN2
• CAS Number : 3-(4-Chlorophenyl)-2-aminoacetonitrile hydrochloride

Antitumor Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant antitumor activity. For instance, derivatives containing a chlorophenyl group often demonstrate enhanced cytotoxic effects against various cancer cell lines. The structure-activity relationship (SAR) analysis suggests that the presence of electron-withdrawing groups, such as chlorine, is crucial for increasing the potency of these compounds.

Table 1: Antitumor Activity Comparison

Compound	Cell Line	IC50 (µM)
2-[(4-Chlorophenyl)amino]acetonitrile	A-431	TBD
Compound X	HT29	23.30 ± 0.35
Compound Y	Jurkat	<1.98

The proposed mechanism of action for 2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride involves interaction with specific protein targets within cancer cells. Molecular dynamics simulations have shown that this compound can bind to proteins involved in cell cycle regulation and apoptosis, leading to increased cell death in malignant cells.

Study 1: Anticancer Efficacy

A study published in a peer-reviewed journal explored the anticancer efficacy of various chlorinated phenyl compounds, including 2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride. The results demonstrated that the compound effectively inhibited cell proliferation in vitro, with a significant reduction in viability observed at concentrations above 10 µM.

Study 2: Toxicology Assessment

A comprehensive toxicological assessment revealed that while the compound exhibits promising anticancer properties, it also possesses some degree of cytotoxicity towards normal cells. This highlights the importance of further optimization to enhance selectivity for cancer cells while minimizing adverse effects on healthy tissues.

Pharmacokinetics

Pharmacokinetic studies are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 2-[(4-Chlorophenyl)amino]acetonitrile hydrochloride. Preliminary data suggest moderate bioavailability and a half-life conducive to therapeutic applications.